Cas no 78551-90-3 (1-BENZYL-2(S)-ISOBUTYL-PIPERAZINE)

• Product Name: 1-BENZYL-2(S)-ISOBUTYL-PIPERAZINE
• CAS No: 78551-90-3
• MF: C₁₅H₂₄N₂
• MW: 232.364463806152
• CID: 891214
• Update Time: 2024-02-05

1-BENZYL-2(S)-ISOBUTYL-PIPERAZINE Chemical and Physical Properties

Names and Identifiers

• 1-BENZYL-2(S)-ISOBUTYL-PIPERAZINE
• (2S)-1-Benzyl-2-isobutylpiperazine
• LogP
• piperazine, 2-(2-methylpropyl)-1-(phenylmethyl)-, (2S)-
• (S)-1-BENZYL-2-ISOBUTYLPIPERAZINE
• (R)-1-BENZYL-2-ISOBUTYLPIPERAZINE

• Inchi： 1S/C15H24N2/c1-13(2)10-15-11-16-8-9-17(15)12-14-6-4-3-5-7-14/h3-7,13,15-16H,8-12H2,1-2H3/t15-/m0/s1
• InChI Key： JCSNNVKKAGOQHM-HNNXBMFYSA-N
• SMILES： N1(CCNC[C@@H]1CC(C)C)CC1=CC=CC=C1

Computed Properties

• Exact Mass: 232.194
• Monoisotopic Mass: 232.194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3A^2

Experimental Properties

• Density: 0.956
• Boiling Point: 326.2°C at 760 mmHg
• Flash Point: 114.8°C
• Refractive Index: 1.513